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Compound of Interest

Compound Name: 3,5-Dimethylpyridin-4-amine

Cat. No.: B078465

An In-Depth Technical Guide on 3,5-Dimethylpyridin-4-amine

This technical guide provides a comprehensive overview of the chemical and physical
properties of 3,5-Dimethylpyridin-4-amine, tailored for researchers, scientists, and
professionals in drug development. This document summarizes its core molecular data and
presents a visual representation of its structure.

Summary

3,5-Dimethylpyridin-4-amine is an aromatic amine featuring a pyridine ring, which enhances
its reactivity and solubility.[1] This compound is a valuable intermediate in the synthesis of a
variety of biologically active molecules.[1] Its unique structure is particularly useful in the
development of novel drugs and as an intermediate in the synthesis of agrochemicals like
herbicides and pesticides.[1]

Chemical and Physical Properties

The fundamental quantitative data for 3,5-Dimethylpyridin-4-amine are summarized in the
table below. This information is critical for its application in chemical synthesis and
experimental design.
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Property Value Reference
Molecular Formula C7H10N2 [1112]
Molecular Weight 122.17 g/mol [1]12]
IUPAC Name 3,5-dimethylpyridin-4-amine [2]

CAS Number 43078-60-0 [11[2]
Appearance Brown solid [1]

Purity > 95% (HPLC) [1]

Storage Conditions Store at 0-8°C [1]

Molecular Structure and Properties Visualization

The following diagram illustrates the chemical structure of 3,5-Dimethylpyridin-4-amine along
with its key molecular identifiers.

Caption: Chemical structure and key properties of 3,5-Dimethylpyridin-4-amine.

Applications in Research and Development

3,5-Dimethylpyridin-4-amine is a versatile compound with significant applications in several
fields:

» Pharmaceutical Development: It serves as a crucial intermediate in the synthesis of various
pharmaceuticals.[1] Its structure allows for the development of novel drugs, particularly for
neurological disorders.[1]

o Agrochemicals: The compound is utilized in the formulation of herbicides and pesticides.[1]

o Material Science: It is incorporated into polymers and coatings to enhance durability and
chemical resistance.

Experimental Protocols
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Detailed experimental protocols for the synthesis or analysis of 3,5-Dimethylpyridin-4-amine
are not provided in the referenced search results. For specific experimental methodologies,
researchers should consult peer-reviewed chemical literature and established laboratory
procedure databases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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